Cas no 955610-25-0 (N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide)

• Product Name: N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide
• CAS No: 955610-25-0
• MF: C₂₁H₂₄FN₃O₂
• MW: 369.43256855011
• CID: 6220358
• PubChem ID: 16837534
• Update Time: 2025-10-28

N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide
• 955610-25-0
• N1-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-N2-(4-fluorophenyl)oxalamide
• AKOS024635078
• N-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-N'-(4-fluorophenyl)ethanediamide
• F2271-0519
• N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-(4-fluorophenyl)oxamide

• Inchi： 1S/C21H24FN3O2/c1-2-25-13-3-4-16-14-15(5-10-19(16)25)11-12-23-20(26)21(27)24-18-8-6-17(22)7-9-18/h5-10,14H,2-4,11-13H2,1H3,(H,23,26)(H,24,27)
• InChI Key： XNWQEKLAUBYDHX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(NCCC1C=CC2=C(C=1)CCCN2CC)=O)=O

Computed Properties

• Exact Mass: 369.18525518g/mol
• Monoisotopic Mass: 369.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.4Ų

Additional information on N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide

N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide: A Comprehensive Overview

N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide (CAS No. 955610-25-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 955610-25-0, is a member of the class of compounds known as diamides. Its unique structural features and potential biological activities make it a valuable candidate for various therapeutic applications.

The chemical structure of N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide consists of a central ethane diamide core with two distinct substituents: a 1-ethyl-1,2,3,4-tetrahydroquinoline moiety and a 4-fluorophenyl group. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility and improved pharmacokinetic profiles. These characteristics are crucial for optimizing the compound's performance in biological systems.

Recent studies have highlighted the potential of N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making it a promising candidate for drug development.

In addition to its enzymatic inhibition properties, N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with the replication cycle of certain viruses, including those responsible for respiratory infections and hepatitis. The mechanism by which it exerts its antiviral effects is not yet fully understood but is believed to involve the modulation of viral protein synthesis or the disruption of viral assembly processes.

The pharmacological profile of N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide has been extensively studied in preclinical models. In vitro assays have shown that it exhibits high potency and selectivity against target enzymes and viruses while demonstrating low cytotoxicity towards normal cells. These findings suggest that the compound has a favorable safety profile and may be suitable for further development as a therapeutic agent.

To further evaluate its potential as a drug candidate, several preclinical studies have been conducted to assess the pharmacokinetic and pharmacodynamic properties of N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. Results indicate that the compound has good oral bioavailability and a favorable half-life, which are important considerations for drug development.

Moreover, preliminary toxicology studies have shown that N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N'-(4-fluorophenyl)ethanediamide is well tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. These findings support the safety and tolerability of the compound and provide a strong foundation for advancing it into clinical trials.

In conclusion, N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-y l)ethyl-N'-(4-fluorophenyl)ethanediamide (CAS No. 955610-25-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.